Cas no 2680789-90-4 (2-Chloro-5-acetamido-3-fluorobenzoic acid)

• Product Name: 2-Chloro-5-acetamido-3-fluorobenzoic acid
• CAS No: 2680789-90-4
• MF: C₉H₇ClFNO₃
• MW: 231.608185052872
• CID: 5650570
• PubChem ID: 165907136
• Update Time: 2025-06-25

2-Chloro-5-acetamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680789-90-4
• EN300-28275664
• 2-chloro-5-acetamido-3-fluorobenzoic acid
• 2-Chloro-5-acetamido-3-fluorobenzoic acid

• Inchi： 1S/C9H7ClFNO3/c1-4(13)12-5-2-6(9(14)15)8(10)7(11)3-5/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： UJWRIXUGGRHGKW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)NC(C)=O)F

Computed Properties

• Exact Mass: 231.0098489g/mol
• Monoisotopic Mass: 231.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Chloro-5-acetamido-3-fluorobenzoic acid

Introduction to 2-Chloro-5-acetamido-3-fluorobenzoic acid (CAS No. 2680789-90-4)

2-Chloro-5-acetamido-3-fluorobenzoic acid (CAS No. 2680789-90-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro, acetamido, and fluorobenzoic acid functional groups, which collectively contribute to its potential therapeutic properties and chemical reactivity.

The molecular formula of 2-Chloro-5-acetamido-3-fluorobenzoic acid is C₉H₇ClFNO₃, and its molecular weight is approximately 231.61 g/mol. The compound's structure includes a benzene ring substituted with a chlorine atom at the 2-position, an acetamido group at the 5-position, and a fluorine atom at the 3-position, with a carboxylic acid group attached to the benzene ring. These substituents play crucial roles in determining the compound's physical and chemical properties, as well as its biological activity.

In recent years, 2-Chloro-5-acetamido-3-fluorobenzoic acid has garnered significant attention due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that 2-Chloro-5-acetamido-3-fluorobenzoic acid can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of new anti-inflammatory drugs.

The antimicrobial properties of 2-Chloro-5-acetamido-3-fluorobenzoic acid have also been extensively investigated. In vitro studies have shown that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. These findings suggest that 2-Chloro-5-acetamido-3-fluorobenzoic acid could be further developed into novel antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial and anti-inflammatory properties, 2-Chloro-5-acetamido-3-fluorobenzoic acid has shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival. These findings highlight the therapeutic potential of 2-Chloro-5-acetamido-3-fluorobenzoic acid in oncology.

The synthesis of 2-Chloro-5-acetamido-3-fluorobenzoic acid involves several well-established chemical reactions. One common synthetic route starts with the nitration of 2-chloro-3-fluorobenzene to form 2-chloro-5-nitrofluorobenzene. The nitro group is then reduced to an amino group using hydrogenation or other reduction methods. Subsequently, acetylation of the amino group yields 2-chloro-5-acetamidofluorobenzene. Finally, oxidation of the benzene ring introduces the carboxylic acid group, resulting in the formation of 2-Chloro-5-acetamido-3-fluorobenzoic acid.

The physicochemical properties of 2-Chloro-5-acetamido-3-fluorobenzoic acid, such as solubility, stability, and melting point, are essential for its application in pharmaceutical formulations. This compound is generally soluble in polar solvents like water and ethanol but exhibits limited solubility in non-polar solvents. Its stability under various conditions is also crucial for ensuring consistent performance in drug delivery systems.

In conclusion, 2-Chloro-5-acetamido-3-fluorobenzoic acid (CAS No. 2680789-90-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in clinical settings.